N-(2-Acetyl-1-benzofuran-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide

• IUPAC Name: N-(2-acetyl-1-benzofuran-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H20N2O3/c1-3-10-21-11-8-14(9-12-21)19(23)20-17-15-6-4-5-7-16(15)24-18(17)13(2)22/h1,4-7,14H,8-12H2,2H3,(H,20,23)
• InChI Key: AVUDZNXHANSSTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3CCN(CC3)CC#C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-(2-Acetyl-1-benzofuran-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide, commonly known as AB-FUBINACA, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2009 by a team of researchers at Pfizer. Since then, it has gained popularity as a recreational drug due to its psychoactive effects. However, in recent years, AB-FUBINACA has also gained attention in the scientific community for its potential applications in research.

Scientific Research Applications

Antihyperlipidemic Activity

A study presented a series of N-(benzoylphenyl) and N-(acetylphenyl)-1-benzofuran-2-carboxamides tested for their hypolipidemic activity in vivo using Triton-WR-1339-induced hyperlipidemic rats. Compounds demonstrated significant reduction in plasma triglyceride levels and an increase in high-density lipoprotein-cholesterol levels, suggesting potential in treating hyperlipidemia and coronary heart diseases T. Al-qirim et al., 2012.

Microwave-assisted Synthesis

Another study involved the microwave-assisted parallel synthesis of benzofuran-2-carboxamide derivatives with observed anti-inflammatory, analgesic, and antipyretic activities. This highlights the medicinal significance of such compounds, with some derivatives showing potent activities Yong-Sheng Xie et al., 2014.

Antimicrobial and Antitubercular Activities

Several studies focused on the synthesis and evaluation of benzofuran derivatives for antimicrobial and antitubercular activities. These compounds have been shown to exhibit promising antibacterial, antifungal, and antitubercular properties, suggesting their potential in treating various infections Abhishek Kumar et al., 2014.

Molecular Structure and Spectroscopic Investigation

A specific study on N-(2-acetylbenzofuran-3-yl)acrylamide monomer focused on its synthesis, characterization, and the determination of its molecular structure through various spectroscopic methods. This research provides insights into the chemical properties and potential applications of the compound in material science E. Barım & F. Akman, 2019.

Selective Ligands for Sigma Receptors

Research on N-phenyl-N-(3-(piperidin-1-yl)propyl)benzofuran-2-carboxamides as new selective ligands for sigma receptors highlights the therapeutic potential of benzofuran derivatives in neurology and psychiatry. These compounds exhibit high affinity at the sigma-1 receptor, indicating their relevance in developing treatments for related disorders K. Marriott et al., 2012.